Cas no 1227595-02-9 (Methyl 6-fluoro-2-methylnicotinate)

• Product Name: Methyl 6-fluoro-2-methylnicotinate
• CAS No: 1227595-02-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 3044759
• PubChem ID: 20675893
• Update Time: 2025-11-01

Methyl 6-fluoro-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-2-methylnicotinate
• methyl 6-fluoro-2-methylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-fluoro-2-methyl-, methyl ester
• C71884
• SCHEMBL9956693
• MFCD16611614
• DTXSID001246071
• CS-0043793
• Methyl6-fluoro-2-methylnicotinate
• 1227595-02-9
• DS-9930
• Methyl 6-fluoro-2-methyl-3-pyridinecarboxylate
• AKOS026673996

• Inchi： 1S/C8H8FNO2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3
• InChI Key： LLWCAHFEDSDTQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C(C)=N1

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-fluoro-2-methylnicotinate

Methyl 6-fluoro-2-methylnicotinate (CAS No: 1227595-02-9) - A Comprehensive Overview

Methyl 6-fluoro-2-methylnicotinate (CAS No: 1227595-02-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of both fluoro and methyl substituents in its molecular structure imparts distinct pharmacological characteristics, making it a subject of intense study among medicinal chemists.

The Methyl 6-fluoro-2-methylnicotinate molecule is derived from nicotinic acid, a well-known precursor in the synthesis of various bioactive compounds. The introduction of a fluorine atom at the 6-position and a methyl group at the 2-position enhances its metabolic stability and binding affinity to biological targets. This modification is crucial in drug design, as it can significantly influence the compound's pharmacokinetic profile and therapeutic efficacy.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The fluorine atom, being highly electronegative, can alter the electronic properties of the molecule, thereby affecting its interactions with enzymes and receptors. This property makes Methyl 6-fluoro-2-methylnicotinate an attractive candidate for developing drugs with improved pharmacological properties.

One of the most compelling aspects of Methyl 6-fluoro-2-methylnicotinate is its potential application in the treatment of neurological disorders. Nicotinic acid derivatives have been extensively studied for their role in modulating cholinergic systems. The fluorine and methyl substitutions may enhance its ability to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes, including learning, memory, and cognitive function. Preliminary studies suggest that this compound may exhibit neuroprotective effects, making it a promising candidate for further investigation.

The synthesis of Methyl 6-fluoro-2-methylnicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups into the molecule. These synthetic strategies not only highlight the complexity of working with such compounds but also underscore the importance of innovative approaches in pharmaceutical chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of Methyl 6-fluoro-2-methylnicotinate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable information for drug design. These computational approaches complement experimental investigations and offer a more efficient way to identify potential lead compounds for further development.

The potential therapeutic applications of Methyl 6-fluoro-2-methylnicotinate extend beyond neurological disorders. Its structural features make it a versatile building block for synthesizing other bioactive molecules. Researchers are exploring its use in developing treatments for metabolic diseases, inflammation, and even cancer. The ability to fine-tune its chemical properties through structural modifications opens up numerous possibilities for creating novel therapeutic agents with tailored pharmacological profiles.

In conclusion, Methyl 6-fluoro-2-methylnicotinate (CAS No: 1227595-02-9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.